Cas no 62369-08-8 (Cyclooctanone, 2-[2-(4-nitrophenyl)-2-oxoethyl]-)

• Product Name: Cyclooctanone, 2-[2-(4-nitrophenyl)-2-oxoethyl]-
• CAS No: 62369-08-8
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 447677
• PubChem ID: 21491561
• Update Time: 2025-04-19

Cyclooctanone, 2-[2-(4-nitrophenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone, 2-[2-(4-nitrophenyl)-2-oxoethyl]-
• 2-[2-(4-nitrophenyl)-2-oxoethyl]cyclooctan-1-one
• SCHEMBL11868945
• 62369-08-8
• DTXSID40614802

• Inchi： 1S/C16H19NO4/c18-15-6-4-2-1-3-5-13(15)11-16(19)12-7-9-14(10-8-12)17(20)21/h7-10,13H,1-6,11H2
• InChI Key： YTZJQXZSMIVEFX-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCC1CC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.13147
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28